3-methyl-4-nitro-N-4-pyridinylbenzamide

• IUPAC Name: 3-methyl-4-nitro-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C13H11N3O3/c1-9-8-10(2-3-12(9)16(18)19)13(17)15-11-4-6-14-7-5-11/h2-8H,1H3,(H,14,15,17)
• InChI Key: BVWDXUFLXGPQEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=NC=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• Solubility: 18.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 313972-73-5

Description

3-methyl-4-nitro-N-4-pyridinylbenzamide, also known as MNPA, is a chemical compound that has been studied extensively in scientific research. MNPA is a member of the benzamide family of compounds and has been shown to have various biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-methyl-4-nitro-N-4-pyridinylbenzamide is not fully understood, but it has been shown to modulate various signaling pathways in cells. This compound has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the breakdown of cyclic adenosine monophosphate (cAMP). This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the cellular response to oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α). This compound has also been shown to decrease the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. This compound has been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

3-methyl-4-nitro-N-4-pyridinylbenzamide has several advantages for lab experiments. This compound is a small molecule that can easily penetrate cells and tissues. This compound is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. This compound has low solubility in water, which can limit its use in aqueous solutions. This compound can also be toxic at high concentrations, which can limit its use in cell culture experiments.

Future Directions

There are several future directions for research on 3-methyl-4-nitro-N-4-pyridinylbenzamide. This compound has been shown to have potential therapeutic applications for various diseases, and further research is needed to explore its full therapeutic potential. Future research could focus on optimizing the synthesis of this compound to improve its yield and purity. Future research could also focus on understanding the mechanism of action of this compound in more detail. Finally, future research could focus on developing new derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-methyl-4-nitro-N-4-pyridinylbenzamide involves the reaction of 4-nitro-N-4-pyridinylbenzamide with methyl iodide in the presence of a base such as potassium carbonate. The reaction results in the formation of this compound as a yellow solid. The yield of this compound can be improved by optimizing reaction conditions such as temperature, solvent, and reaction time.

Scientific Research Applications

3-methyl-4-nitro-N-4-pyridinylbenzamide has been studied extensively in scientific research due to its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has been studied as a potential treatment for various diseases such as Alzheimer's disease, Parkinson's disease, and cancer.